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Compound of Interest

Compound Name: Fluorescent Brightener 85

Cat. No.: B15552097

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluorescent Brightener
85, a compound widely utilized for its whitening effects in various industries. This document
details its nomenclature, including numerous synonyms found in scientific literature, and
presents available data on its synthesis and analytical detection. While its primary applications
are in the textile, paper, and detergent industries, this guide aims to provide a core
understanding for professionals across scientific disciplines.

Nomenclature and Synonyms

Fluorescent Brightener 85 is known by a multitude of names in scientific and commercial
literature. A clear understanding of these synonyms is crucial for comprehensive literature
reviews and accurate identification of the compound.
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Category

Synonym

Identifier

Common Name

Fluorescent Brightener 85

Optical Brightener VBL

Fluorescent Whitening Agent

VBL

FBA 85 -

Disodium 4,4'-bis[[4-anilino-6-
2-hydroxyethylamino)-1,3,5-

IUPAC Name (_ y Y y ) ) -
triazin-2-ylJamino]stilbene-2,2'-
disulfonate

CAS Registry Numbers 12224-06-5 [1]

17958-73-5

[1]

Colour Index (C.I.) Name

Fluorescent Brightener 85

[1]

C.I. 406225

[1]

Chemical Formula

C36H34N12Na20sS2

[1]

Molecular Weight

872.84 g/mol

[1]

Trade Names

Tinopal CBS-X

[2]

Hakkol BE

[1]

Mikephor BX

[1]

Mikephor BP

[1]

Kayaphor B

[3]

Whitex BH

[3]

Whitex BK

[3]

Other Chemical Names

Benzenesulfonic acid, 2,2'-

(1,2-ethenediyl)bis[5-[[4-[(2-

hydroxyethyl)amino]-6-

[4]
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(phenylamino)-1,3,5-triazin-2-

yllamino]-, disodium salt

Disodium 4,4'-bis[(4-anilino-6-
hydroxyethylamino-1,3,5- 2]

triazin-2-yl)amino]stilbene-2,2'-

disulphonate

Mechanism of Action: Fluorescence

The primary function of Fluorescent Brightener 85 is to absorb ultraviolet (UV) light and re-
emit it as visible blue light. This process, known as fluorescence, counteracts the natural yellow
cast of many materials, resulting in a whiter and brighter appearance.[5] This optical effect

does not involve chemical bleaching.

lllumination Perceived Effect

Fluorescent Brightener 85 Blue Light (Visible) Material (e.g., Textile, Paper)

UV Light (invisible) | —Absorption

Click to download full resolution via product page

Caption: General mechanism of action of Fluorescent Brightener 85.

Experimental Protocols

Detailed, step-by-step experimental protocols for the application of Fluorescent Brightener 85
in textiles, detergents, or other matrices are not extensively reported in publicly available
scientific literature. The information available generally pertains to its synthesis and analytical
detection.

Manufacturing Method

A general method for the synthesis of Fluorescent Brightener 85 involves a multi-step

condensation reaction.[1]
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Starting Materials

1,2-Bis(4-amino-2-sulfophenyl)ethene 2,4,6-Trichloro-1,3,5-triazine Aniline 2-Aminoethanol

1 VA
1

Reacti&n Steps

Condensation

t

Condensation

t

Condensation

\/

Fluorescent Brightener 85

Click to download full resolution via product page
Caption: Simplified workflow for the synthesis of Fluorescent Brightener 85.
Methodology:

o First Condensation: 1,2-Bis(4-amino-2-sulfophenyl)ethene (1 mole) is condensed with 2,4,6-
Trichloro-1,3,5-triazine (2 moles).[1]

e Second Condensation: The product from the first step is then condensed with aniline (2
moles).[1]

» Final Condensation: The resulting intermediate is finally condensed with 2-Aminoethanol (2
moles) to yield Fluorescent Brightener 85.[1]
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Note: This represents a general manufacturing process. Specific reaction conditions such as
temperature, solvent, and catalysts are proprietary to manufacturers and not detailed in the
available literature.

Analytical Detection in Consumer Products

A method for the detection and quantification of Fluorescent Brightener 85 in consumer
products, such as face masks, has been described using High-Performance Liquid
Chromatography (HPLC).[6]

Sample Preparation
(e.g., Mask extraction)

\ 4
Sonication in 70% DMF at 50°C

y
Filtration through PTFE membrane

y

HPLC Analysis
(Agilent InfinityLab Poroshell 120 Phenyl-Hexyl column)

Detection and Quantification

Click to download full resolution via product page
Caption: Experimental workflow for the detection of Fluorescent Brightener 85.
Sample Preparation and Extraction:

e Weigh 1.0 g of the sample (e.g., cut mask pieces) into a 50 mL volumetric flask.[6]
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e Add 20 mL of 70% dimethylformamide (DMF).[6]
o Extract the sample using a sonicator at 50°C for 40 minutes.[6]

 After cooling, filter the supernatant through a PTFE membrane into a sample vial for
analysis.[6]

HPLC Conditions:
e Column: Agilent InfinityLab Poroshell 120 Phenyl-Hexyl, 3.0 x 100 mm, 1.9 pm.[6]

o Further details on the mobile phase composition, flow rate, and detector settings would be
required for method replication and can be found in the cited literature.[6]

Quantitative Data

Quantitative data regarding the performance and physical properties of Fluorescent
Brightener 85 is not consistently presented across scientific literature in a standardized format.
The following table summarizes some of the available specifications.

Property Value Source
Appearance Pale yellow to yellow powder [3]
Purity/Content >99.0% [3]
Fluorescence Intensity 100 (relative standard) [3]
Water Insoluble Matter <0.5% [3]
Moisture <5.0% [3]

Safety and Toxicity

Based on available safety data sheets, Fluorescent Brightener 85 is generally not classified
as a hazardous substance under GHS criteria.[7] However, standard laboratory safety
precautions, such as wearing personal protective equipment, should always be observed when
handling this chemical. Ecotoxicological data is limited, and its persistence and
bioaccumulation potential are not well-documented in the reviewed literature.[8]
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This technical guide provides a foundational understanding of Fluorescent Brightener 85,
focusing on its nomenclature and available scientific data. For researchers and professionals, a
key takeaway is the importance of using precise identifiers, such as CAS numbers, to navigate
the extensive and often convoluted body of literature surrounding this compound. While
detailed application protocols are not readily available, the provided information on its synthesis
and analytical detection offers valuable insights into its chemical nature and methods for its
study. and methods for its study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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